The absorptiometric determination of silicon in water. Part I. Formation, stability and reduction of α- and β-molybdosilicic acids
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9638800088
Abstract
The first page of this article is displayed as the abstract.
Recommended Literature
- [1] Excellent lithium ion storage property of porous MnCo2O4 nanorods†
- [2] Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature
- [3] Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies
- [4] Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†
- [5] Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†
- [6] Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†
- [7] Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings
- [8] Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†
- [9] Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies
- [10] Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.
Journal Name:ANALYSTANALYST
research_products
-
CAS no.: 89640-58-4